Cas no 2228287-67-8 (2-1-(3-bromo-4-chlorophenyl)cyclopropylacetic acid)

2-1-(3-Bromo-4-chlorophenyl)cyclopropylacetic acid is a specialized organic compound featuring a cyclopropylacetic acid backbone substituted with a 3-bromo-4-chlorophenyl group. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical synthesis. The presence of both bromo and chloro substituents enhances its versatility as an intermediate for further functionalization, such as cross-coupling reactions or nucleophilic substitutions. The cyclopropyl ring contributes to steric and electronic effects, which may influence biological activity or material properties. This compound is particularly valuable in research settings for the development of novel active molecules, offering a balance of stability and synthetic flexibility. Its high purity and well-defined structure make it suitable for precision applications in medicinal chemistry and material science.
2-1-(3-bromo-4-chlorophenyl)cyclopropylacetic acid structure
2228287-67-8 structure
Product Name:2-1-(3-bromo-4-chlorophenyl)cyclopropylacetic acid
CAS No:2228287-67-8
MF:C11H10BrClO2
MW:289.552901744843
CID:6376436
PubChem ID:165689539
Update Time:2025-10-16

2-1-(3-bromo-4-chlorophenyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-1-(3-bromo-4-chlorophenyl)cyclopropylacetic acid
    • 2228287-67-8
    • EN300-1926197
    • 2-[1-(3-bromo-4-chlorophenyl)cyclopropyl]acetic acid
    • Inchi: 1S/C11H10BrClO2/c12-8-5-7(1-2-9(8)13)11(3-4-11)6-10(14)15/h1-2,5H,3-4,6H2,(H,14,15)
    • InChI Key: TXUSVFHIIGYKND-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC(=C1)C1(CC(=O)O)CC1)Cl

Computed Properties

  • Exact Mass: 287.95527g/mol
  • Monoisotopic Mass: 287.95527g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 37.3Ų

2-1-(3-bromo-4-chlorophenyl)cyclopropylacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1926197-0.05g
2-[1-(3-bromo-4-chlorophenyl)cyclopropyl]acetic acid
2228287-67-8
0.05g
$1068.0 2023-09-17
Enamine
EN300-1926197-0.1g
2-[1-(3-bromo-4-chlorophenyl)cyclopropyl]acetic acid
2228287-67-8
0.1g
$1119.0 2023-09-17
Enamine
EN300-1926197-0.25g
2-[1-(3-bromo-4-chlorophenyl)cyclopropyl]acetic acid
2228287-67-8
0.25g
$1170.0 2023-09-17
Enamine
EN300-1926197-0.5g
2-[1-(3-bromo-4-chlorophenyl)cyclopropyl]acetic acid
2228287-67-8
0.5g
$1221.0 2023-09-17
Enamine
EN300-1926197-1.0g
2-[1-(3-bromo-4-chlorophenyl)cyclopropyl]acetic acid
2228287-67-8
1g
$1371.0 2023-06-01
Enamine
EN300-1926197-2.5g
2-[1-(3-bromo-4-chlorophenyl)cyclopropyl]acetic acid
2228287-67-8
2.5g
$2492.0 2023-09-17
Enamine
EN300-1926197-5.0g
2-[1-(3-bromo-4-chlorophenyl)cyclopropyl]acetic acid
2228287-67-8
5g
$3977.0 2023-06-01
Enamine
EN300-1926197-10.0g
2-[1-(3-bromo-4-chlorophenyl)cyclopropyl]acetic acid
2228287-67-8
10g
$5897.0 2023-06-01
Enamine
EN300-1926197-1g
2-[1-(3-bromo-4-chlorophenyl)cyclopropyl]acetic acid
2228287-67-8
1g
$1272.0 2023-09-17
Enamine
EN300-1926197-5g
2-[1-(3-bromo-4-chlorophenyl)cyclopropyl]acetic acid
2228287-67-8
5g
$3687.0 2023-09-17

Additional information on 2-1-(3-bromo-4-chlorophenyl)cyclopropylacetic acid

Recent Advances in the Study of 2-1-(3-bromo-4-chlorophenyl)cyclopropylacetic acid (CAS: 2228287-67-8)

The compound 2-1-(3-bromo-4-chlorophenyl)cyclopropylacetic acid (CAS: 2228287-67-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This cyclopropylacetic acid derivative, characterized by its unique bromo- and chloro-substituted phenyl ring, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a compound of interest for drug development.

One of the key areas of research has been the optimization of synthetic routes for 2-1-(3-bromo-4-chlorophenyl)cyclopropylacetic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves scalability and purity. The researchers employed a palladium-catalyzed cyclopropanation reaction, which significantly reduced the formation of by-products compared to traditional methods. This advancement is critical for ensuring the compound's availability for further preclinical and clinical studies.

Pharmacological investigations have revealed that 2-1-(3-bromo-4-chlorophenyl)cyclopropylacetic acid exhibits potent anti-inflammatory and analgesic properties. In vitro and in vivo studies demonstrated its ability to inhibit cyclooxygenase-2 (COX-2) with high selectivity, suggesting its potential as a safer alternative to nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, its unique cyclopropyl moiety appears to enhance metabolic stability, reducing the risk of hepatotoxicity commonly associated with long-term NSAID use.

Recent preclinical trials have also explored the compound's efficacy in treating neuropathic pain. A 2024 study in Pain Research and Management reported that 2-1-(3-bromo-4-chlorophenyl)cyclopropylacetic acid significantly reduced pain sensitivity in rodent models of chronic constriction injury. The researchers attributed this effect to the compound's dual modulation of inflammatory pathways and ion channels, highlighting its multifaceted mechanism of action.

Despite these promising findings, challenges remain in the development of 2-1-(3-bromo-4-chlorophenyl)cyclopropylacetic acid as a therapeutic agent. Current research is addressing its pharmacokinetic profile, including bioavailability and tissue distribution. Preliminary data suggest that formulation optimization may be necessary to enhance its oral absorption. Furthermore, ongoing toxicology studies aim to establish its safety margins before advancing to human trials.

In conclusion, 2-1-(3-bromo-4-chlorophenyl)cyclopropylacetic acid (CAS: 2228287-67-8) represents a compelling candidate for further drug development, particularly in the areas of pain management and inflammation. Its unique chemical structure and promising pharmacological profile warrant continued investigation. Future research should focus on overcoming current limitations and exploring its potential in other therapeutic indications.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd